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Compound of Interest

Compound Name: 2-Methylcyclohexyl acetate

Cat. No.: B1359852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 2-Methylcyclohexyl
acetate, a compound with applications ranging from industrial processes to the fragrance

industry. This document details its commercial availability, synthesis protocols, analytical

methodologies, and known properties. While direct applications in drug development are not

prominent in current literature, this guide offers foundational technical information for

researchers exploring novel uses for this molecule.

Commercial Sources and Suppliers
2-Methylcyclohexyl acetate is commercially available from a variety of manufacturers and

suppliers, catering to different purity requirements and scales. The following table summarizes

some of the key commercial sources.
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Supplier Purity/Grade Notes

Atul Ltd 99.0% minimum

A primary manufacturer, also

providing technical data

sheets.[1]

Otto Chemie Pvt Ltd 99%
Offers worldwide shipping in

semi-bulk and bulk packs.

TCI Chemicals >97.0% (GC)
Available in laboratory-scale

quantities.

BOC Sciences 95%
Supplier for research and

development applications.[2]

Chemical Bull -

Bulk supplier in India,

highlighting its use in fragrance

and flavor.[3]

Lab Pro Inc. Min. 97.0% (GC)
Provides smaller quantities for

laboratory use.

Apollo Scientific -
Supplier with a focus on

research chemicals.[4]

Fisher Scientific 97.0+% (TCI America) Distributor for TCI products.

China Skyrun Industrial Co.,

Ltd.

Industrial/Pharmaceutical

Grade

Trader on ECHEMI, offering

different grades.

Physicochemical Properties
A summary of the key physical and chemical properties of 2-Methylcyclohexyl acetate is

presented below.
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Property Value Reference

CAS Number 5726-19-2 [1]

Molecular Formula C₉H₁₆O₂ [1][2][5]

Molecular Weight 156.22 g/mol [1][2][5]

Appearance
Clear, colorless to light-yellow

liquid
[3]

Boiling Point 182-191.7°C [2][6]

Density ~0.95 g/cm³ [2]

Purity (by GC) >97.0% - 99.0%

Purity Specifications
Purity is a critical parameter for scientific research and development. The following table

compares the purity specifications for 2-Methylcyclohexyl acetate from a major manufacturer,

Atul Ltd.[1]
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Parameter Specification

Purity (by GC) 99.0% minimum

Cyclohexyl acetate 1.0% maximum

Dimethyl cyclohexyl acetate 1.0% maximum

Alcohol as methyl cyclohexanol 0.5% maximum

Ketone as MCK 0.1% maximum

Phenolics 0.05% maximum

Unsaturated compounds as MCA 0.1% maximum

Water 0.1% maximum

Residue on evaporation 0.1% maximum

Acid value 0.1 mg KOH/g maximum

Sulphur 1 ppm maximum

Toxicological Data
Understanding the toxicological profile of a compound is essential for safe handling and for

evaluating its potential for further development. The available data for 2-Methylcyclohexyl
acetate is summarized below.
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Test Result Species Reference

Oral LD50 > 2000 mg/kg bw Rat (male/female) [7]

Inhalation LC50 > 5.32 mg/L air Rat (male/female) [7]

Dermal LD50 > 2000 mg/kg bw Rat (male/female) [7]

Toxicity to fish (LC50) 14 mg/L (96 h) Cyprinus carpio [7]

Toxicity to daphnia

(EC50)
34 mg/L (48 h) Daphnia magna [7]

Toxicity to algae

(EC50)
> 40 mg/L (72 h)

Pseudokirchneriella

subcapitata
[7]

Toxicity to

microorganisms

(NOEC)

100 mg/L (28 d) Activated sludge [7]

Synthesis of 2-Methylcyclohexyl Acetate
The primary route for the synthesis of 2-Methylcyclohexyl acetate involves a two-step

process starting from o-cresol.[8][9]

Synthesis Workflow
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Synthesis of 2-Methylcyclohexyl Acetate

o-Cresol

Hydrogenation

2-Methylcyclohexanol

Esterification

2-Methylcyclohexyl Acetate

Catalyst (e.g., Raney Ni)
High-purity H₂

Esterifying Agent (Acetic Acid)
Catalyst (e.g., NaHSO₄)
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General GC-MS Analysis Workflow

Sample Preparation
(e.g., dilution)

GC Injection

Separation in GC Column

Ionization (e.g., EI)

Mass Analysis (m/z)

Detection

Data Analysis
(Chromatogram & Mass Spectrum)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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